Cas no 127-51-5 (a-iso-Methylionone)

A-iso-Methylionone is a synthetic fragrance compound belonging to the ionone family, widely used in perfumery for its woody, floral, and violet-like aroma profile. Its key advantage lies in its stability and versatility, making it suitable for a broad range of fragrance applications, including fine perfumes, soaps, and cosmetics. The compound exhibits excellent blending properties, enhancing both floral and woody accords while providing long-lasting olfactory effects. Its low volatility ensures sustained fragrance release, contributing to the longevity of scent formulations. Additionally, a-iso-Methylionone is valued for its consistency in quality and performance across diverse formulation matrices.
a-iso-Methylionone structure
a-iso-Methylionone structure
Product name:a-iso-Methylionone
CAS No:127-51-5
MF:C14H22O
MW:206.323884487152
MDL:MFCD00034582
CID:142186
PubChem ID:87572663

a-iso-Methylionone Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
    • alpha-iso-Methylionone
    • Isonaline 70
    • 3-Buten-2-one,3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
    • 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • 3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
    • Cetone Alpha (tech)
    • α-Isomethyl ionone
    • Methyl-alpha-isoionone
    • 3-Methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one , tech
    • 3-METHYL-ALPHA-IONONE
    • a-Isomethylionone
    • Cetone Alpha
    • α-Cetone
    • α-Isomethyl ionone100µg
    • α-ISO-METHYLIONONE
    • Isomethyl-α-ionone
    • Isomethyl-alpha-ionone
    • NSC 66432
    • FEMA 2714
    • ISORALDEINE
    • IRISANTHEME
    • ALPHA-CETONE
    • Methyl lonone
    • g-Methylionone
    • α-Isomethylionone
    • CETONE, ALPHA
    • alpha-Ionone, isomethyl-
    • DTXSID10859248
    • 3-BUTEN-2-ONE, 3-METHYL-4-(2,6,6-TRIMETHYL-2-CYCLOHEXEN-1-YL)-
    • (3E)-3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • Alpha-iso-methylionone, tech grade
    • MFCD00034582
    • 15789-90-9
    • (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
    • CS-0185934
    • 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one, analytical standard
    • (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
    • 127-51-5
    • UNII-9XP4LC555B
    • CAS-127-51-5
    • 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one #
    • Isomethylionone, alpha-
    • 8-Methyl-.alpha.-ionone
    • DTXCID00809691
    • HY-W127740
    • FEMA No. 2714
    • AKOS015899855
    • NS00003923
    • CHEBI:179835
    • 4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
    • ISOMETHYLIONONE (ALPHA-)
    • 9XP4LC555B
    • NSC-66432
    • (+/-)-ISOMETHYL-.ALPHA.-IONONE
    • ALPHA-ISOMETHYL IONONE [INCI]
    • 4-(2,6,6-Trimethyl 2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
    • CHEMBL3183353
    • 3-Methyl-a-ionone
    • EINECS 204-846-3
    • alpha-isomethyl ionone
    • Iso-.alpha.-methyl ionone
    • .alpha.-Cetone
    • M0647
    • Isomethyl-.alpha.-ionone
    • Alpha-isomethylionone
    • SCHEMBL160940
    • .alpha.-Ionone, isomethyl-
    • .ALPHA.-ISOMETHYLIONONE [FHFI]
    • Tox21_300152
    • a-iso-Methylionone
    • alpha-Cetone, odorant used in allergy studies
    • W-109462
    • AI3-36074
    • NCGC00247909-01
    • NCGC00254048-01
    • alpha-Isomethyl ionone, >=95%, stabilized, FG
    • A889185
    • (3E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
    • Isomethyl-a-ionone
    • .alpha.-iso-Methyl ionone
    • .alpha. Isomethyl ionone
    • METHYL .GAMMA.-IONONE
    • Methyl ionone I
    • DTXSID7027047
    • Q2204200
    • ALPHAISOMETHYL IONONE
    • Methyl-.alpha.-isoionone
    • STK801849
    • MDL: MFCD00034582
    • Inchi: InChI=1S/C14H22O/c1-10-7-6-8-14(4,5)13(10)9-11(2)12(3)15/h7,9,13H,6,8H2,1-5H3
    • InChI Key: JRJBVWJSTHECJK-PKNBQFBNSA-N
    • SMILES: CC1=CCCC(C)(C)C1C=C(C)C(=O)C

Computed Properties

  • Exact Mass: 206.16700
  • Monoisotopic Mass: 206.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.3
  • Tautomer Count: 5

Experimental Properties

  • Color/Form: Pale yellow liquid
  • Density: 0.93 g/mL at 20 °C(lit.)
  • Boiling Point: 121-122 ºC (9 Torr)
  • Flash Point: 122.1±17.5 ºC,
  • Refractive Index: n20/D 1.495-1.505
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 3.90420
  • FEMA: 2714 | ALPHA-ISO-METHYLIONONE
  • Color/Form: 2000 μg/mL in methanol

a-iso-Methylionone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H317-H412
  • Warning Statement: P273-P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 43
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Storage Condition:room temp

a-iso-Methylionone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

a-iso-Methylionone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CRM40383
127-51-5
1ML
¥2022.01 2023-01-06
eNovation Chemicals LLC
Y1256393-500g
3-Buten-2-one, 3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
127-51-5 65%
500g
$315 2023-09-04
TRC
M262613-50mg
a-iso-Methylionone
127-51-5
50mg
$ 63.00 2023-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
78707-50MG
a-iso-Methylionone
127-51-5
50mg
¥1318.89 2023-04-25
BAI LING WEI Technology Co., Ltd.
ALR-024S-CN-10X-1mL
Cetone Alpha (tech),1000 μg/mL in Acetonitrile
127-51-5 1000 μg/mL in Acetonitrile
1mL
¥ 309 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
16797-1ML
a-iso-Methylionone
127-51-5
1ml
¥814.61 2023-10-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0647-25ml
a-iso-Methylionone
127-51-5
25ml
¥405.0 2022-06-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
16797-1ML
127-51-5
1ML
¥738.17 2023-01-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I117486-100ml
a-iso-Methylionone
127-51-5 60-70%
100ml
¥617.90 2023-09-02
BAI LING WEI Technology Co., Ltd.
J07M0647-25ml
a-iso-Methylionone
127-51-5 70.0%(GC)
25ml
¥410 2023-11-24

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Amadis Chemical Company Limited
(CAS:127-51-5)a-iso-Methylionone
A889185
Purity:99%
Quantity:500g
Price ($):272.0